Cas no 16869-92-4 (2,4(1H,3H)-Pyrimidinedione,1,3-bis(2-fluoroethyl)-5-[(2-fluoroethyl)amino]-, hydrobromide (1:1))

• Product name: 2,4(1H,3H)-Pyrimidinedione,1,3-bis(2-fluoroethyl)-5-[(2-fluoroethyl)amino]-, hydrobromide (1:1)
• CAS No: 16869-92-4
• MF: C₁₀H₁₄F₃N₃O₂^.BRH
• MW: 265.23226
• CID: 216038
• PubChem ID: 54599280

2,4(1H,3H)-Pyrimidinedione,1,3-bis(2-fluoroethyl)-5-[(2-fluoroethyl)amino]-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1,3-bis(2-fluoroethyl)-5-[(2-fluoroethyl)amino]-, hydrobromide (1:1)
• 1,3-bis(2-fluoroethyl)-5-(2-fluoroethylamino)pyrimidine-2,4-dione,hydrobromide
• NSC90424
• NSC-90424
• DTXSID40712695
• 16869-92-4
• 1,3-Bis(2-fluoroethyl)-5-[(2-fluoroethyl)amino]pyrimidine-2,4(1H,3H)-dione--hydrogen bromide (1/1)

• Inchi： InChI=1S/C10H14F3N3O2/c11-1-4-14-8-7-15(5-2-12)10(18)16(6-3-13)9(8)17/h7,14H,1-6H2
• InChI Key： KZLDVGQTXYONNH-UHFFFAOYSA-N
• SMILES： FCCNC1=CN(CCF)C(=O)N(CCF)C1=O

Computed Properties

• Exact Mass: 265.10392
• Monoisotopic Mass: 345.02997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 349
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.65